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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the explosive properties of Ammonium
Picrate, also known as Explosive D, and Trinitrotoluene (TNT). Both are nitroaromatic high

explosives with historical and ongoing significance in military and industrial applications. This

document outlines their key performance characteristics, the experimental methods used to

determine these properties, and a logical framework for their comparison.

Quantitative Performance Analysis
The explosive strength of a compound is determined by several key parameters, including its

velocity of detonation (VoD), brisance, and heat of explosion. The following table summarizes

the available quantitative data for Ammonium Picrate and TNT.
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Property
Ammonium Picrate
(Explosive D)

Trinitrotoluene (TNT)

Velocity of Detonation (VoD)
7,150 m/s at a density of 1.60

g/cm³[1]

6,900 m/s at a density of 1.60

g/cm³[1]

Brisance (Shattering Effect) Slightly weaker than TNT[2]

Standard reference for

brisance. Trauzl Test: 30

cm³/g[3]

Heat of Explosion
Data not readily available in

cited sources.
~4.184 kJ/g[4]

Discussion of Explosive Properties
Velocity of Detonation (VoD): The velocity of detonation is the speed at which the detonation

wave propagates through the explosive. A higher VoD generally indicates a more powerful and

brisant explosive. Based on available data, Ammonium Picrate exhibits a slightly higher VoD

than TNT at a comparable density[1]. This suggests that, under these conditions, the

shockwave produced by Ammonium Picrate travels faster than that of TNT.

Brisance: Brisance refers to the shattering effect of an explosive and is a critical parameter for

applications where fragmentation of a casing or surrounding material is desired. While a

specific quantitative value from a sand crush test for Ammonium Picrate was not found in the

reviewed literature, it is generally reported to have a slightly weaker explosive strength than

TNT[2]. The Trauzl lead block test is another common method to measure brisance, with TNT

having a standard value of 30 cm³/g[3]. The lack of a directly comparable value for Ammonium
Picrate highlights a gap in publicly available data.

Heat of Explosion: The heat of explosion is the amount of energy released as heat during the

detonation of a unit mass of the explosive. It is a measure of the total energy content of the

explosive. The heat of explosion for TNT is well-established at approximately 4.184 kJ/g[4]. A

corresponding value for Ammonium Picrate was not identified in the searched sources, which

is a limitation in a direct energy output comparison.
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The determination of the explosive properties detailed above relies on standardized

experimental procedures.

Velocity of Detonation (VoD) Measurement
The VoD is typically measured using the Dautriche method or high-speed photography.

Dautriche Method: This method involves inserting a detonating cord of known detonation

velocity into two points along a column of the explosive being tested. The explosive is

initiated at one end, and the detonation wave triggers the detonating cord at both insertion

points. The two detonation waves within the cord travel towards each other and collide. The

position of the collision point relative to the center of the cord allows for the calculation of the

time difference in the initiation of the two ends of the cord, and thus the VoD of the test

explosive can be determined.

High-Speed Photography: This direct method uses ultra-high-speed cameras to capture the

propagation of the detonation front along a precisely measured length of the explosive. The

velocity is then calculated from the distance and the time elapsed.

Brisance Measurement
Brisance is commonly evaluated using the sand crush test or the Trauzl lead block test.

Sand Crush Test: A standardized mass of the explosive is detonated within a container of

standardized sand. The brisance is determined by measuring the amount of sand that is

crushed to a finer particle size by the explosion. The results are often expressed as a

percentage relative to a standard explosive like TNT.

Trauzl Lead Block Test: A 10-gram sample of the explosive is placed in a cavity within a

standardized lead block and detonated. The increase in the volume of the cavity is then

measured. This volume expansion serves as a measure of the explosive's brisance[3].

Logical Framework for Comparison
The following diagram illustrates the logical workflow for a comparative analysis of explosive

strength between two compounds like Ammonium Picrate and TNT.
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Workflow for comparing explosive properties.

Conclusion
Ammonium Picrate and TNT are both powerful high explosives. Available data indicates that

Ammonium Picrate has a slightly higher velocity of detonation than TNT under comparable

conditions. However, its brisance is generally considered to be slightly lower than that of TNT. A

direct comparison of their total energy output is hampered by the lack of readily available data

on the heat of explosion for Ammonium Picrate. For a more definitive comparison, further

experimental data, particularly on the brisance (via sand crush or Trauzl test) and the heat of

explosion of Ammonium Picrate, would be required. The choice between these two

explosives for a specific application would depend on the desired balance of detonation

velocity, shattering effect, and other factors such as sensitivity and cost.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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